6-Methoxy-4-methylquinolin-2-ol
Overview
Description
6-Methoxy-4-methylquinolin-2-ol is a compound that belongs to the quinoline family, which is a class of heterocyclic aromatic organic compounds. Quinolines and their derivatives are known for their diverse biological activities and applications in medicinal chemistry.
Synthesis Analysis
The synthesis of quinoline derivatives often involves multi-step chemical reactions. For instance, the synthesis of 6-methoxyquinolone derivatives can be achieved through the oxidation of indole derivatives, as described in the synthesis of a novel fluorophore, 6-methoxy-4-quinolone (6-MOQ) . Another example is the synthesis of 6-methoxy-N2,N2,N4,N4,N5,N5-hexamethylquinoline-2,4,5-triamine, which involves a series of reactions including chlorination, nitration, amination, and methylation . Additionally, the synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline is achieved through cyclization, nitration, and chlorination starting from 4-methoxyaniline .
Molecular Structure Analysis
The molecular structure of quinoline derivatives is characterized by the presence of a quinoline core, which is a fused ring system combining a benzene ring with a pyridine ring. Substituents on the quinoline core, such as methoxy, methyl, and other functional groups, can significantly influence the chemical properties and biological activities of these compounds. For example, the presence of a methoxy group at the R(1) position and a methoxycarbonyl group at the R(2) position is essential for the cell growth inhibition activity of certain quinoline derivatives .
Chemical Reactions Analysis
Quinoline derivatives can undergo various chemical reactions, including nucleophilic substitution, as seen in the synthesis of 6-methoxy-N2,N2,N4,N4,N5,N5-hexamethylquinoline-2,4,5-triamine, where methoxy groups are substituted during the reaction with dimethylamine . They can also participate in reductive amination reactions, as demonstrated in the synthesis of 6-bromo-1,2,3,4-tetrahydroisoquinoline .
Physical and Chemical Properties Analysis
The physical and chemical properties of quinoline derivatives like 6-methoxy-4-methylquinolin-2-ol are influenced by their molecular structure. For instance, 6-MOQ shows strong fluorescence with a large Stokes' shift in aqueous media, and its fluorescence intensity is stable across a wide pH range . The compound 6-methoxy-2-methylsulfonylquinoline-4-carbonyl chloride is a highly sensitive fluorescence derivatization reagent for alcohols in high-performance liquid chromatography . The crystal structure of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline reveals weak N–H...N hydrogen bonding, which contributes to the three-dimensional stacking of the molecule .
Scientific Research Applications
Antileishmanial Activity
- Antileishmanial Compounds : A study highlighted the efficacy of lepidines, derivatives of 6-Methoxy-4-methylquinolin-2-ol, in treating Leishmania donovani, a parasitic disease. One derivative was found to be over 700 times more effective than the standard antimonial drug in a hamster model (Kinnamon et al., 1978).
Cancer Research
- Cancer Diagnosis and Treatment : Research on a variant of 6-Methoxy-4-methylquinolin-2-ol explored its interaction with two-mode fields in cancer diagnosis, demonstrating its potential in identifying and treating human cancer cells, tissues, and tumors (Alireza et al., 2019).
Analytical Methods
- Drug Analysis in Plasma : A liquid chromatographic method was developed for quantifying a derivative of 6-Methoxy-4-methylquinolin-2-ol in canine plasma, highlighting its use in drug monitoring and pharmacokinetics (Anders et al., 1984).
Spectroscopy and Chemistry
- Spectroscopy and Derivatives : A study synthesized and characterized derivatives of 6-Methoxy-4-methylquinolin-2-ol, exploring their structures using spectroscopy methods. This research aids in understanding the chemical properties and potential applications of these compounds (Małecki et al., 2010).
Tubulin Polymerization
- Inhibition of Tubulin Polymerization : Research investigated methoxy-substituted compounds, including derivatives of 6-Methoxy-4-methylquinolin-2-ol, for their ability to inhibit tubulin polymerization, a process vital in cancer cell division (Gastpar et al., 1998).
Fluorophore Synthesis
- Fluorophore for Zn(II) Detection : A study focused on the synthesis of derivatives of 6-Methoxy-4-methylquinolin-2-ol as precursors to Zinquin ester, a specific fluorophore for detecting zinc ions, highlighting its potential in bioanalytical chemistry (Kimber et al., 2003).
Antibacterial Properties
- Antibacterial Activity : Another research synthesized 4-aminoquinoline derivatives, including compounds with a 6-methoxy group, and tested their antibacterial activities against various bacterial strains (Meyer et al., 2001).
Safety And Hazards
properties
IUPAC Name |
6-methoxy-4-methyl-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-7-5-11(13)12-10-4-3-8(14-2)6-9(7)10/h3-6H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGQWDNJRHAWUNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=C1C=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30277389 | |
Record name | 6-Methoxy-4-methylquinolin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30277389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-4-methylquinolin-2-ol | |
CAS RN |
5342-23-4 | |
Record name | 5342-23-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2195 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methoxy-4-methylquinolin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30277389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Hydroxy-6-methoxy-4-methylquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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